molecular formula C11H15BrFN B596786 1-Bromo-3-(t-butylaminomethyl)-2-fluorobenzene CAS No. 1355247-91-4

1-Bromo-3-(t-butylaminomethyl)-2-fluorobenzene

Cat. No. B596786
CAS RN: 1355247-91-4
M. Wt: 260.15
InChI Key: XCPUFZDMMVRRTR-UHFFFAOYSA-N
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Description

1-Bromo-3-(t-butylaminomethyl)-2-fluorobenzene is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a derivative of benzene and has a unique structure that makes it useful in various fields of research. In

Scientific Research Applications

Synthesis of Heterocycles and Functionalized Aromatics

A study by Chen et al. (2014) explored the palladium-catalyzed carbonylative reactions of 1-bromo-2-fluorobenzenes with various nucleophiles, leading to the formation of six-membered heterocycles. This methodology showcases the compound's role in creating complex molecular architectures, underscoring its potential in pharmaceutical and agrochemical synthesis Chen, Natte, Neumann, & Xiao‐Feng Wu, 2014.

Radiopharmaceutical Synthesis

Ermert et al. (2004) demonstrated the synthesis of no-carrier-added (n.c.a.) 1-bromo-4-[18F]fluorobenzene, a key intermediate for 18F-arylation reactions in radiopharmaceutical development. This application is critical for creating radiolabeled compounds for positron emission tomography (PET), offering insights into drug distribution and pharmacokinetics Ermert, Hocke, Ludwig, Gail, & Coenen, 2004.

Photodissociation Studies

The ultraviolet photodissociation dynamics of similar bromo-fluorobenzene compounds have been studied by Gu et al. (2001), providing valuable information on the photophysical properties of these molecules. Such studies are essential for understanding the stability and reactivity of materials under UV radiation, with implications for materials science and photostability testing Gu, Wang, Huang, Han, He, & Lou, 2001.

properties

IUPAC Name

N-[(3-bromo-2-fluorophenyl)methyl]-2-methylpropan-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15BrFN/c1-11(2,3)14-7-8-5-4-6-9(12)10(8)13/h4-6,14H,7H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XCPUFZDMMVRRTR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NCC1=C(C(=CC=C1)Br)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15BrFN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00742796
Record name N-[(3-Bromo-2-fluorophenyl)methyl]-2-methylpropan-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00742796
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

260.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Bromo-3-(t-butylaminomethyl)-2-fluorobenzene

CAS RN

1355247-91-4
Record name Benzenemethanamine, 3-bromo-N-(1,1-dimethylethyl)-2-fluoro-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1355247-91-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-[(3-Bromo-2-fluorophenyl)methyl]-2-methylpropan-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00742796
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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